Cas no 796052-38-5 (1-Benzyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione)

• Product Name: 1-Benzyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione
• CAS No: 796052-38-5
• MF: C₂₃H₂₄N₄O₅S
• MW: 468.525464057922
• CID: 6450769
• PubChem ID: 6216931
• Update Time: 2025-10-23

1-Benzyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione Chemical and Physical Properties

Names and Identifiers

• EN300-18151799
• 1-benzyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione
• AB00981056-01
• 796052-38-5
• Z44154013
• 1-Benzyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione

• Inchi： 1S/C23H24N4O5S/c28-21-22(29)27(23(30)26(21)17-20-9-5-2-6-10-20)18-24-12-14-25(15-13-24)33(31,32)16-11-19-7-3-1-4-8-19/h1-11,16H,12-15,17-18H2/b16-11+
• InChI Key： DGYCRODKRWPMBV-LFIBNONCSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(CN2C(C(N(CC3C=CC=CC=3)C2=O)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 468.14674105g/mol
• Monoisotopic Mass: 468.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Additional information on 1-Benzyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione

Comprehensive Overview of 1-Benzyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione (CAS No. 796052-38-5)

The compound 1-Benzyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione (CAS No. 796052-38-5) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate arrangement of functional groups, including a benzyl moiety, a piperazine ring, and an imidazolidine-2,4,5-trione core. This combination of features makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential applications in targeting specific biological pathways, given its ability to interact with various enzymes and receptors.

In recent years, the demand for imidazolidine derivatives has surged due to their versatility in drug discovery. The piperazine component, in particular, is a common pharmacophore found in many FDA-approved drugs, enhancing the compound's relevance in modern medicinal chemistry. The sulfonyl group attached to the phenylethene segment further adds to its reactivity, making it a candidate for covalent inhibitor design. This aligns with the growing trend in precision medicine, where researchers seek compounds capable of forming stable interactions with disease-related proteins.

One of the most frequently asked questions about CAS No. 796052-38-5 revolves around its synthetic accessibility. The compound's multistep synthesis involves the strategic incorporation of the benzyl and piperazine groups, followed by the formation of the imidazolidine-2,4,5-trione ring. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the need for scalable and cost-effective manufacturing processes. These innovations are critical in meeting the demands of high-throughput screening campaigns in drug development.

The 1-Benzyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione has also garnered attention for its potential role in addressing unmet medical needs. For instance, its structural similarity to known protease inhibitors has prompted investigations into its efficacy against viral targets. This is particularly relevant in the context of emerging infectious diseases, where the search for broad-spectrum antiviral agents is a top priority. Additionally, its sulfonyl group may contribute to its metabolic stability, a key consideration in the design of orally bioavailable drugs.

From a regulatory perspective, 796052-38-5 is not classified as a hazardous material, making it suitable for research and development applications. However, proper handling protocols are essential to ensure safety, given its reactive functional groups. Researchers are advised to consult material safety data sheets (MSDS) and adhere to standard laboratory practices when working with this compound. This emphasis on safety aligns with the broader scientific community's commitment to responsible research conduct.

In summary, 1-Benzyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione represents a promising scaffold for drug discovery. Its multifaceted chemical structure, combined with its potential biological activities, positions it as a valuable tool in the quest for innovative therapeutics. As the field of medicinal chemistry continues to evolve, compounds like CAS No. 796052-38-5 will undoubtedly play a pivotal role in shaping the future of healthcare.